Cas no 383146-88-1 (ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate
• CAS No: 383146-88-1
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD01936157
• CID: 1039769
• PubChem ID: 2763623
• Update Time: 2025-11-02

ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-2-(pyridin-2-yl)thiazole-5-carboxylate
• 5-THIAZOLECARBOXYLIC ACID, 4-METHYL-2-(2-PYRIDINYL)-, ETHYL ESTER
• ethyl 4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxylate
• ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate
• Ethyl4-methyl-2-(pyridin-2-yl)thiazole-5-carboxylate
• MFCD01936157
• AKOS005070009
• HMS2718J11
• 2G-303S
• DTXSID50377057
• J-521043
• ethyl 4-methyl-2-(2-pyridinyl)-1,3-thiazole-5-carboxylate
• 383146-88-1
• STL412530
• 4-Methyl-2-(2-pyridyl)thiazole-5-carboxylic acid ethyl ester
• CS-0298823
• CHEMBL1486920
• MLS000721813
• SMR000336964
• EN300-232183
• ethyl 4-methyl-2-(2-pyridyl)-1,3-thiazole-5-carboxylate

• MDL： MFCD01936157
• Inchi： 1S/C12H12N2O2S/c1-3-16-12(15)10-8(2)14-11(17-10)9-6-4-5-7-13-9/h4-7H,3H2,1-2H3
• InChI Key： UGCVLLXXBVTJPK-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CN=2)=NC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate

Ethyl 4-Methyl-2-(Pyridin-2-yl)-1,3-Thiazole-5-Carboxylate: A Versatile Heterocyclic Compound with Broad Applications

Ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 383146-88-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and diverse applications. This compound combines a thiazole ring with a pyridine moiety, making it a valuable scaffold for drug discovery and material science. The presence of the ethyl carboxylate group further enhances its reactivity, enabling it to participate in various chemical transformations.

The molecular structure of ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate features a 1,3-thiazole core, which is a five-membered ring containing sulfur and nitrogen atoms. This core is substituted at the 2-position with a pyridin-2-yl group and at the 5-position with an ethyl carboxylate functionality. The 4-position is occupied by a methyl group, adding to the compound's steric and electronic diversity. Such structural complexity makes this compound a promising candidate for the development of novel bioactive molecules.

In recent years, researchers have explored the potential of ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate in medicinal chemistry. Its thiazole-pyridine hybrid structure is particularly attractive for designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. For instance, analogs of this compound have shown activity against various bacterial strains, making them potential candidates for addressing antibiotic resistance—a pressing global health concern.

Beyond pharmaceuticals, ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate has applications in agrochemicals. Its derivatives have been investigated as fungicides and herbicides, offering environmentally friendly alternatives to traditional pesticides. The compound's ability to disrupt microbial growth pathways makes it a valuable tool for sustainable agriculture, aligning with the growing demand for green chemistry solutions.

The synthesis of ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate typically involves the condensation of 2-cyanopyridine with ethyl 2-chloroacetoacetate in the presence of sulfur. This method yields the desired product with good efficiency, though optimization is often required to achieve high purity. Researchers are continually refining synthetic protocols to reduce waste and improve yields, reflecting the principles of sustainable synthesis.

From a commercial perspective, the demand for ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate is driven by its utility in drug discovery and agrochemical development. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of pharmaceutical and agricultural industries. The compound's versatility ensures its relevance in multiple markets, from small-molecule therapeutics to crop protection.

In the context of AI-driven drug discovery, ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate has emerged as a promising scaffold for virtual screening and molecular modeling. Computational chemists leverage its structural features to predict binding affinities and optimize lead compounds, accelerating the drug development process. This aligns with the broader trend of integrating machine learning into chemical research.

Safety and handling of ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate require standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during handling. Researchers should consult material safety data sheets (MSDS) for specific guidelines, ensuring compliance with laboratory safety protocols.

Looking ahead, the future of ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate lies in its continued exploration as a building block for innovative applications. Whether in drug design, agrochemicals, or materials science, this compound exemplifies the intersection of chemistry and technology. As scientific advancements unfold, its role in addressing global challenges—from antimicrobial resistance to sustainable agriculture—will likely expand.

For researchers and industry professionals seeking high-quality ethyl 4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate, sourcing from reputable suppliers is critical. Certificates of analysis (CoA) and batch-specific data ensure consistency and reliability, supporting rigorous scientific inquiry. As the compound gains traction in diverse fields, its commercial and scientific significance will continue to grow.